5-tert-butyl-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-tert-butyl-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H18N2O3/c1-14(2,3)13-15-12(16-19-13)9-6-7-10(17-4)11(8-9)18-5/h6-8H,1-5H3
• InChI Key: ZADIRNWGMVIFMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=NO1)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives, including those with tert-butyl and dimethoxyphenyl groups, typically involves the condensation of aryl hydrazides with carboxylic acids or their derivatives in the presence of dehydrating agents. For example, Shakir, Ariffin, and Abdulla (2014) described the synthesis of 2,5-di-substituted 1,3,4-oxadiazoles bearing 2,6-di-tert-butylphenol moieties, showcasing a method that could potentially be adapted for the synthesis of the targeted compound (Shakir, Ariffin, & Abdulla, 2014).

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazole derivatives is characterized by X-ray crystallography, revealing insights into their stability and conformation. Changsheng Wang et al. (2006) detailed the structural analysis of pi-extended 1,3,4-oxadiazole derivatives, providing a foundation for understanding the molecular arrangement and stability of such compounds (Wang et al., 2006).

Chemical Reactions and Properties

1,2,4-Oxadiazole compounds participate in various chemical reactions, including functionalization and substitution reactions, which alter their chemical properties. Kreher, Batsanov, Wang, and Bryce (2004) explored the functionalization reactions of 1,3,4-oxadiazoles, shedding light on the chemical reactivity of these molecules (Kreher, Batsanov, Wang, & Bryce, 2004).

Physical Properties Analysis

The physical properties of 1,2,4-oxadiazole derivatives, including melting points, solubility, and stability, are crucial for their potential applications. The synthesis and study by Kelarev, Koshelev, and Silin (1997) of 1,3,4-oxadiazoles containing sterically hindered phenyl groups contribute to understanding these compounds' physical characteristics (Kelarev, Koshelev, & Silin, 1997).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, are integral to the application of 1,2,4-oxadiazole derivatives. Yoo et al. (2008) investigated the enzymatic C-demethylation of a related oxadiazole compound, highlighting the metabolic transformations that can affect the compound's chemical behavior (Yoo et al., 2008).